Cas no 491589-22-1 (calcium cyclohexane-1,2-dicarboxylate)

• Product Name: calcium cyclohexane-1,2-dicarboxylate
• CAS No: 491589-22-1
• MF: C₈H₁₀CaO₄
• MW: 210.240602016449
• CID: 1518692
• PubChem ID: 67202838
• Update Time: 2025-04-21

calcium cyclohexane-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• calcium cyclohexane-1,2-dicarboxylate
• 1,2-cyclohexanedicarboxylic acid, calcium salt (1:1)
• calcium,(1S,2R)-cyclohexane-1,2-dicarboxylate
• Hyperform HPN 20E
• NS00112934
• HPN 20E
• XXHCQZDUJDEPSX-KNCHESJLSA-L
• Cis-1,2-Cyclohexanedicarboxylic acid, calcium salt
• calcium;(1S,2R)-cyclohexane-1,2-dicarboxylate
• CALCIUM 1,2-CYCLOHEXANEDICARBOXYLATE, CIS-
• Calcium cis-1,2-cyclohexanedicarboxylate
• 1,2-Cyclohexanedicarboxylic acid, calcium salt (1:1), (1R,2S)-rel-
• DTXSID30197699
• UNII-QB14054UHQ
• SCHEMBL1893677
• 491589-22-1
• Q27287172
• 1,2-CYCLOHEXANEDICARBOXYLIC ACID, CALCIUM SALT
• QB14054UHQ

• Inchi： 1S/C8H12O4.Ca/c9-7(10)5-3-1-2-4-6(5)8(11)12;/h5-6H,1-4H2,(H,9,10)(H,11,12);/q;+2/p-2/t5-,6+;
• InChI Key： XXHCQZDUJDEPSX-KNCHESJLSA-L
• SMILES： [Ca+2].[O-]C([C@H]1CCCC[C@H]1C(=O)[O-])=O

Computed Properties

• Exact Mass: 210.0204996g/mol
• Monoisotopic Mass: 210.0204996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų